Cas no 361171-97-3 (4-bromo-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

4-Bromo-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide is a specialized heterocyclic compound featuring a thienopyrazole core substituted with a brominated benzamide moiety. Its structural complexity and functional groups make it a valuable intermediate in medicinal chemistry, particularly for the development of biologically active molecules. The presence of the bromo substituent enhances reactivity for further derivatization, while the dimethylphenyl group contributes to steric and electronic modulation. This compound is suited for applications in drug discovery, serving as a scaffold for targeting diverse pharmacological pathways. Its well-defined synthetic route ensures reproducibility, making it a reliable choice for research in small-molecule therapeutics.
4-bromo-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide structure
361171-97-3 structure
Product Name:4-bromo-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
CAS No:361171-97-3
MF:C20H18BrN3OS
MW:428.345422267914
CID:6123320
PubChem ID:3411858
Update Time:2025-10-29

4-bromo-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
    • 4-bromo-N-(2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
    • Benzamide, 4-bromo-N-[2-(2,4-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
    • SR-01000445076
    • SR-01000445076-1
    • AKOS024599614
    • 4-bromo-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
    • Oprea1_150752
    • F0778-0058
    • 4-bromo-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
    • 4-bromo-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
    • 361171-97-3
    • EU-0006228
    • Inchi: 1S/C20H18BrN3OS/c1-12-3-8-18(13(2)9-12)24-19(16-10-26-11-17(16)23-24)22-20(25)14-4-6-15(21)7-5-14/h3-9H,10-11H2,1-2H3,(H,22,25)
    • InChI Key: WZURKXXURPWWTK-UHFFFAOYSA-N
    • SMILES: C(NC1N(C2=CC=C(C)C=C2C)N=C2CSCC2=1)(=O)C1=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 427.03540g/mol
  • Monoisotopic Mass: 427.03540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 72.2Ų

4-bromo-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Pricemore >>

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4-bromo-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Related Literature

Additional information on 4-bromo-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

4-Bromo-N-2-(2,4-Dimethylphenyl)-2H,4H,6H-Thieno[3,4-C]Pyrazol-3-Ylbenzamide (CAS No: 361171-97-3)

The compound 4-bromo-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide, identified by the CAS number 361171-97-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a thienopyrazole ring system, which is known for its unique electronic properties and reactivity. The presence of the bromine atom at the 4-position of the benzene ring adds to its chemical versatility and reactivity.

Recent studies have highlighted the importance of thienopyrazole derivatives in drug discovery and development. The thieno[3,4-c]pyrazole moiety in this compound has been shown to exhibit significant biological activity, including anti-inflammatory and anti-cancer properties. Researchers have demonstrated that the substitution pattern on the thienopyrazole ring can significantly influence its pharmacokinetic properties and bioavailability.

The synthesis of 4-bromo-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide involves a multi-step process that includes nucleophilic aromatic substitution and amide bond formation. The use of microwave-assisted synthesis has been reported to enhance the reaction efficiency and yield high-purity products. This compound's structure makes it an ideal candidate for further functionalization and exploration in medicinal chemistry.

In terms of applications, this compound has shown promise in targeting specific protein kinases involved in cancer progression. Preclinical studies have indicated that it may inhibit key signaling pathways without causing significant cytotoxicity to normal cells. Additionally, its ability to penetrate cellular membranes efficiently makes it a potential candidate for drug delivery systems.

The latest research on this compound has also explored its role in neurodegenerative diseases such as Alzheimer's disease. Studies suggest that the thienopyrazole moiety may interact with amyloid-beta plaques, potentially reducing their toxicity and slowing disease progression. These findings underscore the importance of further investigations into its therapeutic potential.

In conclusion, 4-bromo-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No: 361171-97-3) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique structure and promising biological activities make it a valuable addition to the arsenal of compounds being explored for novel therapeutic interventions.

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